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Lanasol Yellow 4G: Absence of Evidence in Cell
Biology Applications
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Compound of Interest

Compound Name: Lanasol yellow 4G

Cat. No.: B12363259

Despite a comprehensive review of available scientific literature and product specifications,

there is currently no documented use of Lanasol Yellow 4G in the field of cell biology. This

reactive dye, identified by CAS Number 70247-70-0 and also known as C.l. Reactive Yellow
39, is primarily designed and utilized for industrial textile applications, particularly for dyeing
wool fibers.

While product descriptions from various chemical suppliers categorize Lanasol Yellow 4G as a
multifunctional dye and broadly mention the general use of dyes in biological research, no
specific examples, experimental protocols, or quantitative data could be retrieved that detail its
application for cellular analysis.[1][2][3][4][5][6] General statements from suppliers suggest that
dyes are tools for observing cellular structures, tracking biomolecules, and evaluating cell
functions; however, these appear to be blanket statements for the entire category of dyes
rather than specific functionalities of Lanasol Yellow 4G.

Investigations into dedicated research databases and scientific publications yielded no studies
employing Lanasol Yellow 4G for common cell biology techniques such as:

o Cell Staining: No protocols or mentions of its use as a vital or non-vital stain for visualizing
cells or subcellular components.

o Fluorescent Microscopy: No data on its fluorescent properties in a biological context or its
application as a fluorescent probe.

e Flow Cytometry: No indication of its use as a fluorescent marker for cell sorting or analysis.
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» Molecular Labeling: No evidence of its use to label proteins, nucleic acids, or other
biomolecules for detection or tracking.

The available research on Lanasol Yellow 4G is predominantly focused on its chemical
properties, its application in the textile industry, and, notably, on methods for its removal from
industrial wastewater due to its nature as a pollutant.[7][8][9] Toxicological information is
available in the context of occupational health and safety but does not extend to its use as a
biological research tool.[10]

In conclusion, for researchers, scientists, and drug development professionals seeking a dye
for cell biology applications, there is no current scientific basis to support the use of Lanasol
Yellow 4G. The absence of established protocols, quantitative data, and visualization of its
effects on or within cells means its potential utility and impact on cellular processes remain
entirely unknown. Therefore, it is not a recommended or validated tool for any cell biology-
related research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Lanasol Yellow 4G: Absence of Evidence in Cell Biology
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12363259#what-is-lanasol-yellow-4g-used-for-in-cell-
biology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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